Cas no 106860-70-2 (3-nitrosophthalic Acid)

• Product Name: 3-nitrosophthalic Acid
• CAS No: 106860-70-2
• MF: C₈H₅NO₅
• MW: 195.129002332687
• CID: 1181866
• PubChem ID: 53877987
• Update Time: 2025-04-20

3-nitrosophthalic Acid Chemical and Physical Properties

Names and Identifiers

• 3-nitrosophthalic Acid
• 1,2-Benzenedicarboxylic acid, 3-nitroso-
• DTXSID00707340
• SCHEMBL10661046
• 106860-70-2
• HHUBRUYPYDODRB-UHFFFAOYSA-N
• 3-nitrosophthalicacid
• 3-Nitrosobenzene-1,2-dicarboxylic acid

• Inchi： 1S/C8H5NO5/c10-7(11)4-2-1-3-5(9-14)6(4)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： HHUBRUYPYDODRB-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1C(=O)O)N=O)=O

Computed Properties

• Exact Mass: 195.01675
• Monoisotopic Mass: 195.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.03
• LogP: 1.48090